Phenyl (2-trifluoromethylphenyl)carbamate

• Molecular Formula: C14H10F3NO2
• Molecular Weight: 281.23 g/mol
• IUPAC Name: phenyl N-[2-(trifluoromethyl)phenyl]carbamate
• InChI: InChI=1S/C14H10F3NO2/c15-14(16,17)11-8-4-5-9-12(11)18-13(19)20-10-6-2-1-3-7-10/h1-9H,(H,18,19)
• InChI Key: MDIMSQCUJZTAEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)NC2=CC=CC=C2C(F)(F)F

Description

Phenyl (2-trifluoromethylphenyl)carbamate is a useful research compound. Its molecular formula is C14H10F3NO2 and its molecular weight is 281.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Aminobenzotrifluoride (5 mL) and pyridine (6.44 mL) were dissolved in tetrahydrofuran (100 mL), and phenyl chloroformate (5.5 mL) was added dropwise under ice-cooling. After dropwise addition of the reagent, the mixture was brought back to room temperature and stirred for 4.5 hours. Water was added to the reaction solution and the mixture was concentrated under reduced pressure, followed by extraction with ethyl acetate. The resulting organic layer was washed with 2 N hydrochloric acid and brine and then dried over anhydrous sodium sulfate. The drying agent was separated by filtration, and then the organic layer was concentrated under reduced pressure. The residue was purified by silica gel column chromatography to obtain the title compound (12.1 g). The property values of the compound are as follows.